Cas no 90207-16-2 (5-Chloro-2-(4-chloro-3-methylphenoxy)aniline)

• Product Name: 5-Chloro-2-(4-chloro-3-methylphenoxy)aniline
• CAS No: 90207-16-2
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• CID: 1077500
• PubChem ID: 4487552
• Update Time: 2025-04-20

5-Chloro-2-(4-chloro-3-methylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(4-chloro-3-methylphenoxy)aniline
• 5-Chloro-2-(4-chloro-3-methylphenoxy)benzenamine
• 5-CHLORO-2-(4-CHLORO-M-TOLYLOXY)-ANILINE
• Benzenamine, 5-chloro-2-(4-chloro-3-methylphenoxy)-
• DTXSID101238067
• AKOS004119982
• 90207-16-2

• MDL： MFCD00086559
• Inchi： 1S/C13H11Cl2NO/c1-8-6-10(3-4-11(8)15)17-13-5-2-9(14)7-12(13)16/h2-7H,16H2,1H3
• InChI Key： VPFGSPAWSNTXNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1C=CC(=CC=1N)Cl

Computed Properties

• Exact Mass: 267.022
• Monoisotopic Mass: 267.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 4.4

5-Chloro-2-(4-chloro-3-methylphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT